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Compound of Interest

Compound Name:
Aluminum sulfate

hexadecahydrate

Cat. No.: B15547746 Get Quote

Essential Safety and Handling Guide for Aluminum
Sulfate Hexadecahydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Aluminum sulfate hexadecahydrate in a laboratory setting. Adherence to these procedures is

critical for ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)
When handling Aluminum sulfate hexadecahydrate, particularly in its solid form, the potential

for dust generation and eye contact are primary concerns. The substance is classified as

causing serious eye damage.[1][2][3][4][5] The following table summarizes the required PPE.
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Protection Type Required Equipment Specifications and Remarks

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles. A face shield is

recommended when handling

large quantities or if there is a

significant risk of splashing.

Must conform to recognized

standards such as EN 166

(EU) or NIOSH (US).[2][6] The

primary hazard is serious eye

damage.[1][2][3][4][5]

Skin Protection

Chemical-resistant gloves

(e.g., rubber, neoprene, PVC).

A complete protective suit or

lab coat should be worn to

cover exposed skin.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[2] Gloves must be

inspected prior to use.[6]

Respiratory Protection
Required when dusts are

generated.

For airborne exposures

exceeding 1.0 mg/m³, a

negative pressure air-purifying

respirator is recommended.[7]

A full-face particle respirator

(e.g., N100 (US) or P3 (EN

143)) should be used if

engineering controls are

insufficient or as the sole

means of protection.[2]

Occupational Exposure Limits
The following table summarizes the occupational exposure limits for aluminum compounds.

These values are crucial for assessing and controlling the concentration of airborne

particulates in the laboratory.
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Organization Limit Type Value Notes

OSHA PEL (8-hour TWA)
15 mg/m³ (total dust,

as Aluminum metal)

Permissible Exposure

Limit.[1]

OSHA PEL (8-hour TWA)

5 mg/m³ (respirable

fraction, as Aluminum

metal)

Permissible Exposure

Limit.[1]

NIOSH REL (10-hour TWA)

2 mg/m³ (as

Aluminum, soluble

salts)

Recommended

Exposure Limit.[1]

ACGIH TLV (8-hour TWA)

1 mg/m³ (respirable

fraction, as Aluminum

metal)

Threshold Limit Value.

[1]

Operational and Disposal Plans
Safe Handling and Storage Procedures
Handling:

Handle in a well-ventilated area.[7]

Avoid dust formation.[2][4]

Wash hands thoroughly after handling and before breaks.[1][2]

Keep away from food, drink, and animal feedingstuffs.[1][4]

Storage:

Store in a dry, cool, and well-ventilated place.[7]

Keep containers tightly closed.[7]

Do not store in metal containers as it may be corrosive to metals.[2][7]

Recommended storage temperature is between 15–25 °C.[4]
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Emergency and First Aid Protocols
Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2][5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Get medical attention if

irritation persists.[2][5][8]

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Get medical attention if

symptoms occur.[2][5]

Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate Personnel: Remove all personnel from the spill area.

Ventilate the Area: Ensure adequate ventilation.

Personal Protection: Wear appropriate PPE as outlined above.

Containment: For liquid spills, absorb with an inert material such as sand or vermiculite.[8]

For solid spills, sweep or shovel up the material without creating dust.[2]

Collection: Place the spilled material and any contaminated absorbent into a suitable, closed

container for disposal.[2][8]
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Decontamination: Wash the spill area with large amounts of water. Neutralize with soda ash

or lime if necessary.[8]

Environmental Precautions: Do not let the product enter drains, surface water, or ground

water.[4]

Disposal:

Dispose of Aluminum sulfate hexadecahydrate and any contaminated materials in

accordance with local, state, and federal regulations.

Keep in suitable, closed containers for disposal.[2]

Do not dispose of via the sewer system.[8]

Workflow for Safe Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of Aluminum sulfate hexadecahydrate.
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Workflow for Handling Aluminum Sulfate Hexadecahydrate
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Caption: Workflow for safe handling of Aluminum sulfate hexadecahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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